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Compound of Interest

Compound Name: Gancaonin J

Cat. No.: B13441599

For Researchers, Scientists, and Drug Development Professionals

Abstract

Gancaonin J is a prenylated chalcone, a class of natural products known for their diverse
biological activities. Isolated from plants of the Glycyrrhiza species, Gancaonin J has emerged
as a molecule of interest in pharmacological research. This technical guide provides a
comprehensive overview of its chemical structure, alongside a detailed exploration of its known
biological activities. The information presented herein is intended to serve as a foundational
resource for researchers and professionals engaged in natural product chemistry,
pharmacology, and drug discovery. While data on its specific signaling pathways and detailed
in-vivo efficacy are still emerging, this guide consolidates the current understanding of
Gancaonin J's chemical and biological profile.

Chemical Structure and Properties

Gancaonin J is characterized by a chalcone scaffold substituted with two prenyl groups. Its
chemical identity has been established through spectroscopic methods.

Table 1: Chemical Identifiers for Gancaonin J
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Identifier Value

1-(2,4-dihydroxy-3,5-bis(3-methylbut-2-en-1-

IUPAC Name yl)phenyl)-3-(4-hydroxyphenyl)prop-2-en-1-
one[1]

CAS Number 129280-37-1[1][2][3][4][5]

Molecular Formula C25H3004[4]

Molecular Weight 394.50 g/mol [4]

C\C(=C/Cc1c(0O)cc(c(c10)C(=0)\C=C\clccc(O)
ccl)/C=C(\C)C)\C

SMILES

Biological Activities and Potential Therapeutic
Applications

Preliminary research has highlighted several biological activities of Gancaonin J, suggesting
its potential as a lead compound for the development of new therapeutic agents.

Cytotoxic Activity

Research has indicated that Gancaonin J possesses cytotoxic properties. Studies on the
cytotoxic activity of phenolic compounds from Glycyrrhiza pallidiflora have included Gancaonin
J, suggesting its potential for further investigation in oncology.[6]

Anti-Helicobacter pylori Activity

Gancaonin J has been identified as a flavonoid with anti-Helicobacter pylori activity,
suggesting its potential role in the management of peptic ulcers and other H. pylori-related
gastric conditions.[7]

Antiviral Potential: Dengue Virus NS2B/NS3 Protease
Inhibition

In silico studies have identified Gancaonin J as a potential inhibitor of the dengue virus
NS2B/NS3 protease.[8] This enzyme is essential for viral replication, making it a prime target
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for antiviral drug development. The inhibitory potential of Gancaonin J warrants further
investigation through in vitro and in vivo models to validate its efficacy as an anti-dengue agent.

[8]

Experimental Protocols

Detailed experimental protocols for the biological evaluation of Gancaonin J are not
extensively available in the public domain. The following represents a generalized workflow for
assessing the biological activities mentioned.

General Experimental Workflow for Biological Activity
Screening

Biological Activity Assessment

Antiviral Assays

(e.g., Plaque Reduction)

Isolation and Purification Mechanistic Studies

Extraction from Chromatographic Structural Antimicrobial Assays | Enzyme Inhibition
Glycyrrhiza sp. Purification Elucidation (NMR, MS) g (e.g., MIC, MBC) | Assays
g Cytotoxicity Assays
i (c.o. MTT, XTT)

Signaling Pathway
Analysis (Western Blot, PCR)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation, characterization, and biological evaluation of
Gancaonin J.

Signaling Pathways

The precise signaling pathways modulated by Gancaonin J are not yet well-defined in the
scientific literature. Given its classification as a chalcone and its observed biological activities, it
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is plausible that Gancaonin J may influence key cellular signaling cascades implicated in cell
proliferation, inflammation, and microbial pathogenesis. Further research is required to
elucidate the specific molecular targets and pathways through which Gancaonin J exerts its
effects.

Conclusion and Future Directions

Gancaonin J is a promising natural product with demonstrated cytotoxic, anti-Helicobacter
pylori, and potential antiviral activities. While its chemical structure is well-characterized, a
significant gap exists in the understanding of its pharmacological properties. Future research
should focus on:

o Comprehensive Biological Screening: Evaluating the activity of Gancaonin J against a
broader range of cancer cell lines, microbial pathogens, and viruses.

e Mechanistic Studies: Elucidating the specific molecular targets and signaling pathways
affected by Gancaonin J to understand its mode of action.

¢ In Vivo Efficacy and Safety: Conducting animal studies to assess the therapeutic potential,
pharmacokinetic profile, and toxicity of Gancaonin J.

o Structure-Activity Relationship (SAR) Studies: Synthesizing analogs of Gancaonin J to
optimize its biological activity and drug-like properties.

A concerted effort in these areas will be crucial to unlock the full therapeutic potential of
Gancaonin J and pave the way for its development as a novel therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Gancaonin J: Chemical
Structure and Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13441599#chemical-structure-of-gancaonin-j]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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